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Compound of Interest

Compound Name: Diethyl allylphosphonate

Cat. No.: B092648 Get Quote

An In-depth Technical Guide to Diethyl Allylphosphonate

Introduction
Diethyl allylphosphonate (DEAP) is an organophosphorus compound with the chemical

formula C₇H₁₅O₃P.[1] It is a colorless liquid that serves as a versatile intermediate in organic

synthesis.[2] Its bifunctional nature, possessing both a reactive allyl group and a phosphonate

moiety, makes it a valuable building block in various chemical transformations, including

carbon-carbon bond formation and the synthesis of more complex molecules.[3] This guide

provides a comprehensive overview of the physical and chemical properties of diethyl
allylphosphonate, detailed experimental protocols for its synthesis, and its applications,

particularly for researchers, scientists, and professionals in drug development.[4]

Chemical Identity and Structure
Diethyl allylphosphonate is systematically known as 2-propenyl-phosphonic acid diethyl

ester.[1] Its structure consists of an allyl group attached to a phosphonate functional group, with

two ethyl ester moieties.

Table 1: Chemical Identifiers for Diethyl Allylphosphonate
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Identifier Value

CAS Number 1067-87-4

Molecular Formula C₇H₁₅O₃P

Molecular Weight 178.17 g/mol [1]

IUPAC Name Diethyl prop-2-en-1-ylphosphonate

Synonyms
2-Propenyl-phosphonic acid diethyl ester, 3-

diethoxyphosphorylprop-1-ene[1][5]

InChI
1S/C7H15O3P/c1-4-7-11(8,9-5-2)10-6-

3/h4H,1,5-7H2,2-3H3[3]

InChI Key YPJHXRAHMUKXAE-UHFFFAOYSA-N[3]

SMILES String CCOP(=O)(CC=C)OCC[3]

PubChem Substance ID 24880237[1]

MDL Number MFCD00015134[1]

Physical and Chemical Properties
Diethyl allylphosphonate is a clear, colorless liquid at room temperature.[2] A summary of its

key physical and chemical properties is presented below.

Table 2: Physical and Chemical Properties of Diethyl Allylphosphonate
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Property Value

Appearance Clear colorless liquid[2]

Boiling Point 46 °C at 0.35 mmHg[1]

124-126 °C at 3 mmHg[1]

102 °C at 18 mmHg

223-224 °C (at atmospheric pressure)[6]

Density 1.022 g/mL[1]

1.035 g/cm³ at 25 °C[6]

Refractive Index (n20/D) 1.4340[1]

Flash Point 106 °C (222.8 °F)[7]

Purity Typically ≥ 95.0% (GC) or 98%[1]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of diethyl
allylphosphonate. While full spectra require specialized software for viewing, key spectral

data types available for this compound include Infrared (IR) and Nuclear Magnetic Resonance

(NMR) spectroscopy.[8][9][10]

Infrared (IR) Spectroscopy: The IR spectrum of diethyl allylphosphonate would show

characteristic peaks for the P=O, C=C, and C-O bonds.[8][9]

Nuclear Magnetic Resonance (NMR) Spectroscopy: Both ¹H NMR and ¹³C NMR data are

available, providing detailed information about the hydrogen and carbon environments within

the molecule.[10]

Chemical Reactivity and Applications
Diethyl allylphosphonate is a versatile reagent in organic synthesis, primarily due to its

suitability for carbon-carbon bond formation reactions.[3]
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Horner-Wadsworth-Emmons Reaction
As a phosphonate ester, diethyl allylphosphonate is a key reagent in the Horner-Wadsworth-

Emmons (HWE) reaction, a widely used method for forming alkenes. In this reaction, the

phosphonate is first deprotonated with a base to form a stabilized carbanion, which then reacts

with an aldehyde or ketone to yield an (E)-alkene as the major product.

A generalized workflow for the Horner-Wadsworth-Emmons reaction is depicted below.

Diethyl Allylphosphonate

Phosphonate Carbanion
(Nucleophile)

Deprotonation

Base (e.g., NaH)
Intermediate Adduct

Nucleophilic Attack

Aldehyde or Ketone
(Electrophile)

(E)-Alkene Product
Elimination

Phosphate Byproduct

Click to download full resolution via product page

Caption: Generalized pathway of the Horner-Wadsworth-Emmons reaction.

Other Applications in Synthesis
Diethyl allylphosphonate is utilized in a variety of other synthetic applications:[2][11]

Copolymerization: It can be copolymerized with monomers like maleic anhydride.[2][11]

Ring-Closing Metathesis (RCM): It is used in RCM reactions to produce oxaphospholene

and oxaphosphinene heterocycles.[2][11]

Synthesis of Natural Products: It serves as a reactant in the synthesis of complex molecules

such as solamin type mono-THF acetogenins and spongistatin 2.[2][11]

Flame Retardants: This compound is also used in the preparation of flame retardants for

materials like unsaturated resins and polyolefins.[6]
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Role in Drug Development and Agrochemicals
In the pharmaceutical and agrochemical industries, diethyl allylphosphonate serves as a

crucial building block.[4][12] It is used in the synthesis of biologically active molecules,

including those with potential therapeutic applications in neurological treatments.[4][12] It also

acts as a precursor for the synthesis of some pesticides and herbicides.[12]

Experimental Protocols
Synthesis of Diethyl Allylphosphonate via Michaelis-
Arbuzov Reaction
A common method for synthesizing diethyl allylphosphonate is the Michaelis-Arbuzov

reaction between triethyl phosphite and an allyl halide.[13]

Materials:

Triethyl phosphite

Allyl bromide

Round-bottomed flask

Reflux condenser

Nitrogen atmosphere setup

Procedure:[13]

Freshly distilled triethyl phosphite (e.g., 5.16 mL, 30 mmol) and allyl bromide (e.g., 5.52 mL,

33 mmol) are added to a round-bottomed flask equipped with a reflux condenser under a

nitrogen atmosphere.

The reaction mixture is heated to approximately 71 °C for 3 hours.

After the reaction is complete, the excess allyl bromide is removed by distillation, which can

be achieved by heating the crude mixture to about 120 °C for 2 hours.
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The resulting product is diethyl allylphosphonate, obtained as a colorless oil. The purity

can be verified using techniques such as Thin Layer Chromatography (TLC) and Gas

Chromatography (GC).

The following diagram illustrates the workflow for this synthesis protocol.

Reaction Setup

Reaction
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Combine Triethyl Phosphite
and Allyl Bromide in Flask

Heat to 71 °C for 3 hours

Establish Nitrogen Atmosphere

Distill off excess
Allyl Bromide (~120 °C)

Obtain Diethyl Allylphosphonate
(Colorless Oil)
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Caption: Workflow for the synthesis of diethyl allylphosphonate.

Safety Information
Diethyl allylphosphonate is classified as a hazardous substance and should be handled with

appropriate safety precautions.

Table 3: GHS Hazard Information for Diethyl Allylphosphonate
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Hazard Description

Pictogram GHS07 (Exclamation mark)

Signal Word Warning[1]

Hazard Statements H315: Causes skin irritation[14][15]

H319: Causes serious eye irritation[14][15]

H335: May cause respiratory irritation[14][15]

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[15]

Target Organs Respiratory system

Personal Protective Equipment (PPE): When handling this chemical, it is recommended to use

eyeshields, gloves, and a suitable respirator (e.g., type ABEK (EN14387) respirator filter).[1]

Storage: Diethyl allylphosphonate is a combustible liquid and should be stored accordingly in

a well-ventilated place.[1][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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